Cas no 1427380-48-0 (2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride)

• Product Name: 2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride
• CAS No: 1427380-48-0
• MF: C₈H₁₀Cl₂FNO
• MW: 226.075503826141
• CID: 4598995
• PubChem ID: 71757971
• Update Time: 2025-11-02

2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(4-CHLORO-3-FLUOROPHENYL)ETHAN-1-OL HYDROCHLORIDE
• 2-AMINO-2-(4-CHLORO-3-FLUOROPHENYL)ETHAN-1-OL HCl
• 2-Amino-2-(4-chloro-3-fluorophenyl)ethanol hydrochloride
• SCHEMBL15512380
• E79618
• 2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-olhydrochloride
• CS-0308586
• EN300-124984
• BS-45614
• (S)-2-Amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride
• 1427380-48-0
• 2-amino-2-(4-chloro-3-fluorophenyl)ethanol;hydrochloride
• 2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride

• Inchi： 1S/C8H9ClFNO.ClH/c9-6-2-1-5(3-7(6)10)8(11)4-12;/h1-3,8,12H,4,11H2;1H
• InChI Key： MLKIWOGVBABSOA-UHFFFAOYSA-N
• SMILES： C(O)C(N)C1=CC=C(Cl)C(F)=C1.[H]Cl

Computed Properties

• Exact Mass: 225.0123475g/mol
• Monoisotopic Mass: 225.0123475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride

Comprehensive Overview of 2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride (CAS No. 1427380-48-0)

The compound 2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride (CAS No. 1427380-48-0) is a specialized organic intermediate with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique chloro-fluorophenyl structure, has garnered attention due to its potential role in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for high-purity 2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride to support drug discovery and development projects.

One of the key reasons for the growing interest in CAS No. 1427380-48-0 is its relevance in the development of targeted therapeutics. The presence of both chloro and fluoro substituents on the phenyl ring enhances the compound's ability to interact with specific biological targets. This feature makes it a valuable building block for pharmaceutical intermediates, particularly in the design of central nervous system (CNS) drugs and anti-inflammatory agents. Recent trends in drug development emphasize the need for such tailored intermediates to improve efficacy and reduce side effects.

From a chemical perspective, 2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride exhibits notable stability under standard laboratory conditions. Its hydrochloride salt form ensures better solubility in aqueous solutions, which is crucial for various synthetic applications. The compound's molecular weight and structural features are often analyzed using advanced techniques like NMR spectroscopy and mass spectrometry, ensuring its identity and purity for critical research applications.

The demand for CAS No. 1427380-48-0 has also been driven by its utility in peptide synthesis and medicinal chemistry. Researchers exploring GPCR-targeted drugs or enzyme inhibitors frequently incorporate this compound into their synthetic routes. Additionally, its compatibility with green chemistry principles aligns with the industry's shift toward sustainable practices, making it a preferred choice for environmentally conscious laboratories.

In the context of market dynamics, suppliers of 2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride emphasize stringent quality control to meet the needs of pharmaceutical manufacturers and research institutions. The compound's availability in various packaging options, from milligrams to kilograms, caters to diverse experimental scales. Furthermore, regulatory compliance, including GMP standards, is a critical consideration for buyers seeking reliable sources of this intermediate.

Recent advancements in AI-driven drug discovery have also highlighted the importance of compounds like CAS No. 1427380-48-0. Computational models often identify such structures as key fragments for lead optimization, accelerating the identification of novel drug candidates. This synergy between computational chemistry and experimental synthesis underscores the compound's role in modern drug development pipelines.

For researchers working on neurodegenerative diseases or metabolic disorders, 2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride offers a versatile scaffold. Its structural flexibility allows for modifications that can enhance blood-brain barrier permeability or target specificity, addressing key challenges in CNS drug design. The compound's physicochemical properties, such as logP and pKa, are frequently optimized to improve pharmacokinetic profiles.

In summary, 2-amino-2-(4-chloro-3-fluorophenyl)ethan-1-ol hydrochloride (CAS No. 1427380-48-0) represents a critical tool for pharmaceutical innovation. Its unique chemical attributes, combined with broad applicability in drug discovery, make it a sought-after intermediate in both academic and industrial settings. As the demand for precision medicine grows, compounds like this will continue to play a pivotal role in shaping the future of therapeutics.